Cas no 101579-12-8 (2,3-Pyrazinedicarbonitrile, 5,6-bis(4-bromophenyl)-)

• Product Name: 2,3-Pyrazinedicarbonitrile, 5,6-bis(4-bromophenyl)-
• CAS No: 101579-12-8
• MF: C₁₈H₈Br₂N₄
• MW: 440.090921401978
• CID: 1129887
• PubChem ID: 1101732
• Update Time: 2025-04-20

2,3-Pyrazinedicarbonitrile, 5,6-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedicarbonitrile, 5,6-bis(4-bromophenyl)-
• SCHEMBL20496070
• 2,3-pyrazinedicarbonitrile,5,6-bis(4-bromophenyl)-
• 5015-35-0
• 101579-12-8
• AKOS000579347
• DTXSID60360314
• 5,6-bis(4-bromophenyl)pyrazine-2,3-dicarbonitrile

• Inchi： 1S/C18H8Br2N4/c19-13-5-1-11(2-6-13)17-18(12-3-7-14(20)8-4-12)24-16(10-22)15(9-21)23-17/h1-8H
• InChI Key： LSKHCUUIHXQQLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)Br)=NC(C#N)=C(C#N)N=1

Computed Properties

• Exact Mass: 437.91164
• Monoisotopic Mass: 437.91157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.36